Cas no 747411-15-0 (2-Chloro-N-{(2,3,4-Trifluorophenyl)CarbamoylMethyl}Propanamide)

• Product Name: 2-Chloro-N-{(2,3,4-Trifluorophenyl)CarbamoylMethyl}Propanamide
• CAS No: 747411-15-0
• MF: C₁₁H₁₀ClF₃N₂O₂
• MW: 294.657512187958
• CID: 3107136
• PubChem ID: 3439494
• Update Time: 2025-04-21

2-Chloro-N-{(2,3,4-Trifluorophenyl)CarbamoylMethyl}Propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}propanamide
• 747411-15-0
• AKOS008967629
• CS-0221706
• Z56979305
• 2-chloro-N-{[(2,3,4-trifluorophenyl)carbamoyl]methyl}propanamide
• 2-chloro-N-(((2,3,4-trifluorophenyl)carbamoyl)methyl)propanamide
• EN300-09835
• 2-Chloro-n-(2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl)propanamide
• G38600
• 980-230-4
• 2-chloro-N-[2-oxo-2-(2,3,4-trifluoroanilino)ethyl]propanamide
• 2-Chloro-N-{(2,3,4-Trifluorophenyl)CarbamoylMethyl}Propanamide

• Inchi： 1S/C11H10ClF3N2O2/c1-5(12)11(19)16-4-8(18)17-7-3-2-6(13)9(14)10(7)15/h2-3,5H,4H2,1H3,(H,16,19)(H,17,18)
• InChI Key： UDEKLBHATAMXDF-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC(NC1C=CC(=C(C=1F)F)F)=O)=O

Computed Properties

• Exact Mass: 294.0382897Da
• Monoisotopic Mass: 294.0382897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2Ų